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Recoflavone Overview and Mechanism of Action

Recoflavone is a synthetic derivative of Eupatilin, a flavonoid compound [1] [2]. Its potential for treating

chronic inflammatory diseases stems from a complex mechanism that simultaneously targets multiple

pathways.

The diagram below illustrates how Recoflavone intervenes in the NF-κB inflammatory signaling pathway,

which is central to its action.
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The primary anti-inflammatory and immunomodulatory activities of Recoflavone are summarized in the

table below.

Activity Molecular Targets & Pathways Observed Effects

Anti-inflammatory [3] [2] Inhibits COX-1/COX-2 enzymes;

inhibits NF-κB pathway via
dissociation of Hsp90/IKK-γ
complex [3] [2].

Reduces prostaglandin synthesis;

decreases pro-inflammatory cytokine
(e.g., IL-8) production [2].

Antioxidant [3] Neutralizes free radicals [3]. Reduces cellular damage from

oxidative stress.

Immunomodulatory [3] Modulates NF-κB activity [3]. Balances immune response,

preventing overactivity (autoimmunity)
or underactivity.

Mucin Secretion &
Tissue Protection [1] [4]

Induces intracellular Ca2+

increase; activates P2Y
receptors and mTOR pathway
[1] [4].

Promotes mucin (MUC5AC, etc.)
secretion from epithelial/goblet cells;

enhances cell migration and wound
healing [1] [4].

Proposed Experimental Protocol for Rheumatoid
Arthritis Research

To evaluate Recoflavone's potential in RA, you can adapt established in vitro and in vivo models of

inflammation. The workflow below outlines a proposed experimental strategy.
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Experimental Workflow for RA Research
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Detailed Methodology

1. In Vitro Assessment in Synoviocytes

Cell Culture: Use human fibroblast-like synoviocytes (HFLS) from RA patients (commercially

available) [5]. Culture in standard DMEM medium supplemented with 10% FBS.
Inflammation Induction: Pre-treat cells with Recoflavone (1-250 µM) for 2 hours, then stimulate

with recombinant human TNF-α (10 ng/mL) or IL-1β (10 ng/mL) for 24 hours [1] [2].
Key Assays:

NF-κB Activation: Analyze nuclear translocation of NF-κB p65 subunit via
immunofluorescence or Western blot. Alternatively, use an NF-κB luciferase reporter gene
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assay [2].

Cytokine Quantification: Measure levels of IL-6, IL-8, and other relevant cytokines in the cell
culture supernatant using ELISA kits [2].

Protein Expression: Evaluate the expression of COX-2, phospho-IKKα, and other pathway
proteins via Western blot [4].

2. In Vivo Assessment in a Collagen-Induced Arthritis (CIA) Model

Animal Model: Use DBA/1 mice (male, 8-10 weeks old). Induce arthritis by immunizing with bovine
type II collagen emulsified in Complete Freund's Adjuvant [4].

Dosing Regimen: Based on studies in other inflammatory models, administer Recoflavone (30
mg/kg in a suitable vehicle like 0.5% methylcellulose) via oral gavage, twice daily [1] [4]. Begin

treatment after the first signs of arthritis appear (therapeutic model).
Disease Evaluation:

Clinical Scoring: Monitor and score paw swelling and arthritis severity 2-3 times per week.
Histopathological Analysis: After sacrifice, process hind paw and knee joint tissues for H&E

staining to evaluate inflammation, cartilage damage, and bone erosion.

Key Data from Related In Vivo Models

While direct RA model data is limited, findings from other inflammatory disease models strongly support

Recoflavone's therapeutic potential.

Disease Model Dosing Regimen Key Outcomes Source

Colitis-
Associated
Cancer (Mouse)

30 mg/kg; Oral gavage;

twice daily for 8 weeks

Reduced number of colon tumors;

inhibited expression of COX-2 and
phospho-IKKα; enhanced apoptosis [1].

[1]

Small Intestinal
Injury (Rat)

30 mg/kg; Oral
administration; every 12

hours for 3 days

Significantly lowered intestinal
permeability; increased ERK expression

[1].

[1]

Dry Eye
Syndrome
(Rabbit)

3% ophthalmic

suspension; eye drops;
single dose

Significantly reduced desiccation-induced

corneal damage; increased mucin
secretion [1] [4].

[1] [4]
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Application Notes for Researchers

Mechanistic Focus for RA: Given the role of NF-κB, COX-2, and various cytokines in RA
pathogenesis, Recoflavone's known actions position it as a strong candidate for RA research [3] [6]

[5].
Dosage Guidance: The consistent use of 30 mg/kg in oral rodent studies provides a solid starting

point for in vivo RA investigations [1]. For in vitro work, a range of 1-250 µM is recommended, with
effects on mucin secretion typically observed above 100 µM [1] [4].

Clinical Translation Gap: Be aware that the transition from compelling pre-clinical data to clinical
application in RA is a significant step. No clinical trials for Recoflavone in RA are reported in the

available data [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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